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Compound of Interest

2-Chloro-5-nitropyridine-4-
Compound Name:

carbaldehyde
CAS No.: 946136-72-7
Cat. No.: B1462967

Get Quote

Executive Summary

2-Chloro-5-nitropyridine-4-carbaldehyde (CAS: 946136-72-7) is a highly functionalized
pyridine derivative utilized primarily as a scaffold in the synthesis of fused heterocyclic systems.
Its unique substitution pattern—featuring an electrophilic aldehyde, a nucleofugal chlorine, and
an electron-withdrawing nitro group—makes it a "linchpin” intermediate for constructing
complex pharmacophores, particularly azaindoles and naphthyridines used in kinase inhibitor
development.

Chemical Identity & Properties
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Property Data

IUPAC Name 2-Chloro-5-nitropyridine-4-carbaldehyde

CAS Number 946136-72-7

Molecular Formula CeH3CIN20s3

Molecular Weight 186.55 g/mol

SMILES C1=C(C(=CN=C1Cl)[O-])C=0

Appearance Pale yellow to tan solid (typical)

Solubility Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Structural Analysis

The molecule possesses three distinct reactive centers, creating a specific order of reactivity
that chemists can exploit:

e C2-Chloro Position: Highly activated for Nucleophilic Aromatic Substitution (

) due to the ortho-nitro group and the para-relationship to the ring nitrogen.

e C4-Aldehyde: A handle for condensation reactions (Wittig, Knoevenagel) or reductive
amination.

e C5-Nitro Group: A latent amino group. Reduction of this group after manipulating the
aldehyde allows for intramolecular cyclization.

Synthetic Pathways[1][2]

The synthesis of 2-Chloro-5-nitropyridine-4-carbaldehyde is typically achieved via the
oxidation of its methyl precursor. Direct formylation of the nitro-pyridine core is difficult due to
the electron-deficient nature of the ring.

Primary Route: Oxidation of 2-Chloro-4-methyl-5-
nitropyridine
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This route utilizes Selenium Dioxide (

) to selectively oxidize the activated methyl group at the C4 position.

Step-by-Step Protocol:

e Precursor Preparation: Start with 2-chloro-4-methyl-5-nitropyridine (CAS 97944-45-1). This
can be synthesized by nitrating 2-chloro-4-methylpyridine.

e Oxidation:
o Dissolve the precursor (1.0 eq) in 1,4-dioxane.
o Add Selenium Dioxide (

, 1.2 eq).

o Heat to reflux (approx. 100°C) for 4—6 hours. Monitoring via TLC is critical as over-
oxidation to the carboxylic acid can occur.

o Note: The presence of the nitro group activates the methyl protons, facilitating this
oxidation.

o Workup: Filter through a celite pad to remove selenium byproducts. Concentrate the filtrate
and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Visualization of Synthesis Logic

The following diagram illustrates the synthetic flow from commercially available starting
materials.
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Caption: Synthetic route converting 2-chloro-4-methylpyridine to the target aldehyde via
nitration and selective oxidation.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1462967/docs?utm_src=pdf-body-img#2-chloro-5-nitropyridine-4-carbaldehyde-structural-analysis-and-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reactivity & Applications in Drug Discovery

This compound is a "privileged scaffold" because it allows for Diversity-Oriented Synthesis
(DOS). The order of operations is critical: usually, the aldehyde is manipulated first or the
chlorine is displaced, depending on the target chemotype.

A. Synthesis of 6-Azaindoles

One of the most valuable applications is the synthesis of 6-azaindoles (pyrrolo[2,3-c]pyridines),
a core structure in many kinase inhibitors (e.g., Vemurafenib analogs).

Mechanism:

o Condensation: React the aldehyde with a nitro-alkane or perform a Wittig reaction to extend
the carbon chain.

e Cyclization: Reductive cyclization (using Fe/AcOH or

/Pd) reduces both the nitro group (to amine) and the alkene, leading to spontaneous
intramolecular attack on the pendant chain to close the pyrrole ring.

B. Diversification
The C2-Chlorine is highly labile. It can be displaced before cyclization to introduce diversity.
e Reagents: Primary/Secondary amines, alkoxides, thiols.

e Conditions:

, DMF, Room Temperature to 60°C.

o Selectivity: The C2-Cl is significantly more reactive than the C4-Aldehyde towards
nucleophiles, but care must be taken to avoid Schiff base formation at the aldehyde if using
primary amines (protecting the aldehyde as an acetal may be required).

Reactivity Map
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Caption: Divergent synthesis pathways available from the core scaffold.

Handling and Safety Data

Hazards: As a nitro-pyridine derivative, this compound is likely a skin and eye irritant. It may
possess sensitizing properties.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Aldehydes are prone to
oxidation to carboxylic acids upon air exposure.

Incompatibility: Strong oxidizing agents, strong bases (can cause polymerization or
decomposition of the aldehyde).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. pdf.benchchem.com [pdf.benchchem.com]

 To cite this document: BenchChem. [2-Chloro-5-nitropyridine-4-carbaldehyde: Structural
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[https://www.benchchem.com/product/b1462967/docs#2-chloro-5-nitropyridine-4-
carbaldehyde-structural-analysis-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.biosynth.com%2Fp%2FXDA94445%2F97944-45-1-2-chloro-5-methyl-4-nitropyridine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jubilantingrevia.com%2F
https://pdf.benchchem.com/33/Application_Notes_and_Protocols_for_the_Amination_of_2_4_Dichloro_5_nitropyridine.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2F
https://www.benchchem.com/product/b1462967?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/33/Application_Notes_and_Protocols_for_the_Amination_of_2_4_Dichloro_5_nitropyridine.pdf
https://www.benchchem.com/product/b1462967/docs#2-chloro-5-nitropyridine-4-carbaldehyde-structural-analysis-and-synthetic-utility
https://www.benchchem.com/product/b1462967/docs#2-chloro-5-nitropyridine-4-carbaldehyde-structural-analysis-and-synthetic-utility
https://www.benchchem.com/product/b1462967/docs#2-chloro-5-nitropyridine-4-carbaldehyde-structural-analysis-and-synthetic-utility
https://www.benchchem.com/product/b1462967/docs#2-chloro-5-nitropyridine-4-carbaldehyde-structural-analysis-and-synthetic-utility
https://www.benchchem.com/product/b1462967?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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